Cas no 1049772-84-0 (3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile)
3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile is a synthetic compound with versatile applications in organic synthesis. This compound boasts a unique structure characterized by a difluoromethyl substituent, enhancing its reactivity. Its presence in the pyrazole ring facilitates various substitution reactions, making it a valuable intermediate for the preparation of diverse organic molecules. Its high purity and structural integrity make it suitable for advanced chemical synthesis, where selectivity and yield are crucial.
1049772-84-0 structure
Product Name:3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile
CAS No:1049772-84-0
MF:C6H5F2N3
MW:157.120807409286
CID:2875045
PubChem ID:24993125
Update Time:2025-10-17
3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile
- 3-(difluoromethyl)-1-methylpyrazole-4-carbonitrile
- 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile
-
- Inchi: 1S/C6H5F2N3/c1-11-3-4(2-9)5(10-11)6(7)8/h3,6H,1H3
- InChI Key: MLOOXLIVMUZBRJ-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=CN(C)N=1)F
Computed Properties
- Exact Mass: 157.04515350 g/mol
- Monoisotopic Mass: 157.04515350 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 157.12
- XLogP3: 0.6
- Topological Polar Surface Area: 41.6
3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM419175-250mg |
3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile |
1049772-84-0 | 95%+ | 250mg |
$535 | 2023-01-04 | |
| Chemenu | CM419175-500mg |
3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile |
1049772-84-0 | 95%+ | 500mg |
$826 | 2023-01-04 | |
| Chemenu | CM419175-1g |
3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile |
1049772-84-0 | 95%+ | 1g |
$1052 | 2023-01-04 | |
| Enamine | EN300-1703120-0.05g |
3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile |
1049772-84-0 | 95% | 0.05g |
$226.0 | 2023-07-10 | |
| Enamine | EN300-1703120-0.1g |
3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile |
1049772-84-0 | 95% | 0.1g |
$337.0 | 2023-07-10 | |
| Enamine | EN300-1703120-0.25g |
3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile |
1049772-84-0 | 95% | 0.25g |
$481.0 | 2023-07-10 | |
| Enamine | EN300-1703120-0.5g |
3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile |
1049772-84-0 | 95% | 0.5g |
$758.0 | 2023-07-10 | |
| Enamine | EN300-1703120-1.0g |
3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile |
1049772-84-0 | 95% | 1.0g |
$971.0 | 2023-07-10 | |
| Enamine | EN300-1703120-2.5g |
3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile |
1049772-84-0 | 95% | 2.5g |
$1903.0 | 2023-07-10 | |
| Enamine | EN300-1703120-5.0g |
3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile |
1049772-84-0 | 95% | 5.0g |
$2816.0 | 2023-07-10 |
3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonitrile Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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